Cas no 2171915-24-3 (4-Chloro-2-formylphenyl chloroformate)

• Product Name: 4-Chloro-2-formylphenyl chloroformate
• CAS No: 2171915-24-3
• MF: C₈H₄Cl₂O₃
• MW: 219.021560668945
• CID: 5791158
• PubChem ID: 165574230
• Update Time: 2025-10-25

4-Chloro-2-formylphenyl chloroformate Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-formylphenyl chloroformate
• 2171915-24-3
• EN300-1612617
• 4-Chloro-2-formylphenyl chloroformate

• Inchi： 1S/C8H4Cl2O3/c9-6-1-2-7(13-8(10)12)5(3-6)4-11/h1-4H
• InChI Key： BXPUIPNMGNHKKR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=O)C=1)OC(=O)Cl

Computed Properties

• Exact Mass: 217.9537494g/mol
• Monoisotopic Mass: 217.9537494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 43.4Ų

Additional information on 4-Chloro-2-formylphenyl chloroformate

Introduction to 4-Chloro-2-formylphenyl chloroformate (CAS No. 2171915-24-3)

4-Chloro-2-formylphenyl chloroformate, with the chemical formula C₇H₃Cl₂O₃, is a highly versatile intermediate in organic synthesis and pharmaceutical chemistry. This compound, identified by its CAS number 2171915-24-3, has garnered significant attention in recent years due to its utility in the development of novel bioactive molecules. Its unique structural features—comprising a phenyl ring substituted with a chloro group and a formyl group, coupled with a chloroformate moiety—make it a valuable building block for constructing complex chemical entities.

The chloroformate group in 4-Chloro-2-formylphenyl chloroformate is particularly noteworthy, as it serves as an effective reagent for the formation of amides and ureas through nucleophilic substitution reactions. This property has been leveraged in the synthesis of peptide mimetics and other peptidomimetic drugs, where precise control over molecular connectivity is essential. Furthermore, the formyl group appended to the phenyl ring enhances the electrophilicity of the aromatic system, facilitating further functionalization via condensation reactions with alcohols or amines.

In the realm of pharmaceutical research, 4-Chloro-2-formylphenyl chloroformate has been explored as a precursor in the development of small-molecule inhibitors targeting various biological pathways. For instance, recent studies have highlighted its role in generating substituted phenols, which are known to exhibit antimicrobial and anti-inflammatory properties. The presence of both electron-withdrawing (chloro and formyl) and electron-donating (phenolic hydrogen) groups allows for fine-tuning of physicochemical properties, such as solubility and metabolic stability, making it an attractive candidate for drug design.

One particularly intriguing application of this compound lies in its use as a chiral auxiliary or ligand in asymmetric synthesis. The steric environment around the phenyl ring, influenced by the substituents, can be exploited to induce enantioselective reactions, thereby enabling the construction of enantiomerically pure compounds. Such advancements are critical in medicinal chemistry, where enantiomeric purity often dictates pharmacological efficacy and safety.

The CAS number 2171915-24-3 provides a unique identifier for this compound, ensuring unambiguous reference in scientific literature and patent filings. This standardized nomenclature is essential for regulatory compliance and facilitates seamless communication among researchers across different disciplines. Moreover, the growing body of literature documenting novel applications of 4-Chloro-2-formylphenyl chloroformate underscores its significance in synthetic chemistry.

Recent innovations in computational chemistry have further enhanced the utility of this compound. Molecular modeling studies suggest that modifications to its structure can fine-tune binding interactions with biological targets, offering insights into rational drug design. For example, computational screening has identified derivatives of 4-Chloro-2-formylphenyl chloroformate that exhibit improved affinity for certain enzymes or receptors, paving the way for next-generation therapeutics.

From an industrial perspective, the scalability of synthesizing 4-Chloro-2-formylphenyl chloroformate remains a key consideration. Advances in green chemistry have led to the development of more sustainable synthetic routes, minimizing waste and reducing energy consumption. These efforts align with broader industry trends toward environmentally responsible manufacturing practices.

The versatility of 4-Chloro-2-formylphenyl chloroformate extends beyond pharmaceuticals into agrochemicals and materials science. Its ability to serve as a cross-coupling partner or a precursor for functional dyes highlights its broad applicability across multiple domains of chemical research.

In conclusion, 4-Chloro-2-formylphenyl chloroformate (CAS No. 2171915-24-3) represents a cornerstone compound in modern synthetic chemistry. Its unique structural features and reactivity profile make it indispensable in drug discovery and material science. As research continues to uncover new applications and synthetic methodologies, this compound will undoubtedly remain at the forefront of scientific innovation.